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Compound of Interest

Compound Name:
3-Amino-5-bromopyridine-2-

carboxylic acid

Cat. No.: B582003 Get Quote

Technical Guide: 3-Amino-5-bromopyridine-2-
carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

synthesis of 3-Amino-5-bromopyridine-2-carboxylic acid, a key intermediate in the

development of various pharmaceutical compounds.

Core Chemical Data
The fundamental quantitative data for 3-Amino-5-bromopyridine-2-carboxylic acid is

summarized in the table below for easy reference and comparison.
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Property Value Citations

Molecular Formula C6H5BrN2O2 [1][2]

Molecular Weight 217.02 g/mol [1]

Exact Mass 215.95344 Da [1][2]

IUPAC Name
3-amino-5-bromopyridine-2-

carboxylic acid
[1]

CAS Number 870997-85-6 [1][2]

Synthesis Protocol
A common method for the synthesis of 3-Amino-5-bromopyridine-2-carboxylic acid involves

the hydrolysis of 3-amino-5-bromo-pyridine-2-carboxylic acid amide. The following protocol is a

detailed methodology for this key reaction.

Objective: To synthesize 3-Amino-5-bromopyridine-2-carboxylic acid.

Materials:

3-amino-5-bromo-pyridine-2-carboxylic acid amide (1.05 g, 0.0049 mol)

Aqueous sodium hydroxide solution (0.98 g in 10 mL water, 0.0245 mol)

2N Hydrochloric Acid (HCl)

100 mL round bottom flask

Reflux condenser

Stirring apparatus

Filtration apparatus

Drying oven

Procedure:
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To a 100 mL round bottom flask, add 3-amino-5-bromo-pyridine-2-carboxylic acid amide

(1.05 g) and the aqueous sodium hydroxide solution.[2]

The reaction mixture is then stirred at reflux temperature for a duration of 5 hours.[2][3]

Following the reflux, the volatile components are evaporated under reduced pressure to yield

a residue.[2][3]

The resulting residue is neutralized to a pH of 7.0 by the addition of 2N HCl at a temperature

of 0°C. This will cause the product to precipitate out of the solution.[2][3]

The precipitate is then collected via filtration.

The filtered solid is dried to obtain the final product, 3-Amino-5-bromopyridine-2-
carboxylic acid, which typically appears as a light yellow solid.[2][3]

Experimental Workflow
The following diagram illustrates the key stages in the synthesis of 3-Amino-5-bromopyridine-
2-carboxylic acid.

1. Combine Reactants
- 3-amino-5-bromo-pyridine-2-carboxylic acid amide

- Aqueous NaOH

2. Reflux
- Stir at reflux temperature for 5 hours

Heat 3. Evaporation
- Remove volatile components under reduced pressure

4. Neutralization & Precipitation
- Add 2N HCl at 0°C to reach pH 7.0

5. Filtration
- Collect the precipitated solid

6. Drying
- Obtain final product

Click to download full resolution via product page

Synthesis Workflow for 3-Amino-5-bromopyridine-2-carboxylic acid.

Applications in Drug Development
3-Amino-5-bromopyridine-2-carboxylic acid serves as a crucial building block in the

synthesis of more complex molecules with therapeutic potential. Notably, it is utilized in the

preparation of macrocyclic glucagon-like peptide 1 (GLP-1) receptor agonists, which are a

class of drugs used in the treatment of type 2 diabetes and obesity.[3] Its structural features

allow for further chemical modifications, making it a versatile intermediate in the design and

development of novel pharmaceutical agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

